Cas no 625127-56-2 (4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-)
4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-
-
- Inchi: 1S/C11H12F3NO/c12-11(13,14)9-1-2-10-7(3-9)4-15-5-8(10)6-16/h1-3,8,15-16H,4-6H2
- InChI Key: GXHWMVIPSAQXBM-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(C(F)(F)F)=C2)C(CO)CN1
Experimental Properties
- Density: 1.254±0.06 g/cm3(Predicted)
- Boiling Point: 304.3±37.0 °C(Predicted)
- pka: 14.53±0.10(Predicted)
4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29203167-1.0g |
[7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-4-yl]methanol |
625127-56-2 | 95% | 1.0g |
$0.0 | 2023-01-02 |
4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-
Recent Advances in the Study of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (CAS: 625127-56-2)
4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (CAS: 625127-56-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Isoquinolinemethanol derivatives, including the trifluoromethyl-substituted variant (625127-56-2), via a palladium-catalyzed cross-coupling reaction. The researchers highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. The presence of the trifluoromethyl group was noted to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design.
In another study, the biological activity of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- was investigated in the context of neurodegenerative diseases. The compound exhibited moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme targeted in Alzheimer's disease therapy. Molecular docking simulations suggested that the trifluoromethyl group plays a crucial role in binding to the enzyme's active site, providing a structural basis for further optimization.
Recent patent filings (2024) have also highlighted the potential of 625127-56-2 as a building block for the development of kinase inhibitors. The compound's scaffold was incorporated into larger molecules designed to target specific kinases involved in cancer progression. Preliminary in vitro assays showed promising activity against several cancer cell lines, with low cytotoxicity toward normal cells, suggesting a favorable therapeutic window.
Despite these advances, challenges remain in the large-scale production and formulation of 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-. Current synthetic routes often require expensive catalysts and generate significant waste, prompting ongoing research into more sustainable methodologies. Additionally, further in vivo studies are needed to fully assess the compound's pharmacokinetic and safety profiles.
In conclusion, 4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)- (625127-56-2) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Its unique structural features, including the trifluoromethyl group, offer opportunities for the development of novel therapeutics targeting a range of diseases. Continued research into its synthesis, biological activity, and applications is expected to yield valuable insights for the pharmaceutical industry.
625127-56-2 (4-Isoquinolinemethanol, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)